Cas no 1091431-13-8 (N-2-(3,5-dimethylbenzenesulfonamido)ethyl-4-(2,2-dimethylpropanamido)benzamide)

• Product Name: N-2-(3,5-dimethylbenzenesulfonamido)ethyl-4-(2,2-dimethylpropanamido)benzamide
• CAS No: 1091431-13-8
• MF: C₂₂H₂₉N₃O₄S
• MW: 431.548364400864
• CID: 6145722
• PubChem ID: 29693754
• Update Time: 2025-10-30

N-2-(3,5-dimethylbenzenesulfonamido)ethyl-4-(2,2-dimethylpropanamido)benzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,5-dimethylbenzenesulfonamido)ethyl-4-(2,2-dimethylpropanamido)benzamide
• 1091431-13-8
• F5454-0339
• N-(2-(3,5-dimethylphenylsulfonamido)ethyl)-4-pivalamidobenzamide
• VU0643477-1
• N-[2-(3,5-dimethylbenzenesulfonamido)ethyl]-4-(2,2-dimethylpropanamido)benzamide
• AKOS024508780
• N-[2-[(3,5-dimethylphenyl)sulfonylamino]ethyl]-4-(2,2-dimethylpropanoylamino)benzamide

• Inchi： 1S/C22H29N3O4S/c1-15-12-16(2)14-19(13-15)30(28,29)24-11-10-23-20(26)17-6-8-18(9-7-17)25-21(27)22(3,4)5/h6-9,12-14,24H,10-11H2,1-5H3,(H,23,26)(H,25,27)
• InChI Key： GMKAPPPIIJMYHY-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=C(C)C=1)(NCCNC(C1C=CC(=CC=1)NC(C(C)(C)C)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 431.18787759g/mol
• Monoisotopic Mass: 431.18787759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 113Ų

Additional information on N-2-(3,5-dimethylbenzenesulfonamido)ethyl-4-(2,2-dimethylpropanamido)benzamide

Professional Introduction to N-2-(3,5-dimethylbenzenesulfonamido)ethyl-4-(2,2-dimethylpropanamido)benzamide (CAS No. 1091431-13-8)

N-2-(3,5-dimethylbenzenesulfonamido)ethyl-4-(2,2-dimethylpropanamido)benzamide, identified by its CAS number 1091431-13-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules characterized by its amide and sulfonamide functional groups, which are pivotal in the design and development of novel therapeutic agents. The structural complexity of this molecule not only makes it a subject of academic interest but also positions it as a potential candidate for further exploration in drug discovery.

The< strong>N-2-(3,5-dimethylbenzenesulfonamido)ethyl-4-(2,2-dimethylpropanamido)benzamide molecule exhibits a unique combination of chemical properties that are derived from its aromatic backbone and the various substituents attached to it. The presence of the sulfonamide group at the 2-position and the amide group at the 4-position introduces both polar and non-polar characteristics to the molecule, which can influence its solubility, reactivity, and interactions with biological targets. These features are particularly relevant in the context of medicinal chemistry, where the optimization of such properties is crucial for developing effective pharmaceuticals.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the behavior of complex molecules like N-2-(3,5-dimethylbenzenesulfonamido)ethyl-4-(2,2-dimethylpropanamido)benzamide. These tools have been instrumental in predicting the biological activity of this compound by simulating its interactions with target proteins and enzymes. Such simulations have revealed that this molecule may possess inhibitory properties against certain enzymes that are implicated in various diseases. This finding aligns with the growing interest in developing small-molecule inhibitors as therapeutic agents.

In addition to its potential pharmacological applications, N-2-(3,5-dimethylbenzenesulfonamido)ethyl-4-(2,2-dimethylpropanamido)benzamide has also been studied for its chemical reactivity. The sulfonamide group is known to participate in various chemical transformations, including nucleophilic substitution reactions, which can be exploited for synthesizing derivatives with tailored properties. Researchers have been exploring these reactions to develop new synthetic routes that could lead to more efficient production methods for this compound and its analogs.

The synthesis of< strong>N-2-(3,5-dimethylbenzenesulfonamido)ethyl-4-(2,2-dimethylpropanamido)benzamide presents both challenges and opportunities for chemists. The multi-step synthesis involves careful control of reaction conditions to ensure high yields and purity. Recent innovations in synthetic methodologies have provided new tools for addressing these challenges. For instance, catalytic processes have been developed that can streamline certain steps in the synthesis while minimizing byproduct formation. These advancements have not only improved the efficiency of producing this compound but also reduced costs associated with its manufacture.

The biological activity of N-2-(3,5-dimethylbenzenesulfonamido)ethyl-4-(2,2-dimethylpropanamido)benzamide has been a focus of several recent studies. Researchers have been investigating its potential as an anti-inflammatory agent by examining its effects on inflammatory pathways in cell culture models. Preliminary results suggest that this compound may modulate key signaling molecules involved in inflammation, making it a promising candidate for further development as a therapeutic agent. Additionally, studies have explored its interactions with other biological targets, such as enzymes and receptors involved in metabolic processes.

The< strong>CAS No. 1091431-13-8 provides a unique identifier for this compound and facilitates its recognition in scientific literature and databases. This standardized numbering system is essential for ensuring accurate communication among researchers and for tracking the use of chemicals in various applications. The availability of detailed information about this compound through databases has enabled researchers to access relevant data more easily, thereby accelerating the pace of discovery.

The future prospects for N-2-(3,5-dimethylbenzenesulfonamido)ethyl-4-(2,2-dimethylpropanamido)benzamide are promising given its structural features and potential biological activities. Further research is needed to fully elucidate its mechanisms of action and to optimize its properties for therapeutic use. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in realizing these goals. As our understanding of complex molecules continues to grow, compounds like this one are likely to play an increasingly important role in the development of new medicines.